Bromoacetic acid pentafluorophenyl ester
Overview
Description
Bromoacetic acid pentafluorophenyl ester is a useful research compound. Its molecular formula is C8H2BrF5O2 and its molecular weight is 305.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bromoacetic acid pentafluorophenyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bromoacetic acid pentafluorophenyl ester including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Ecotoxicology in Marine Environments
Bromoacetic acid, a related compound, has been studied for its effects on estuarine phytoplankton. It forms when chlorine residuals in effluent react with humics in natural waters containing bromide. Research has shown that bromoacetic acid can significantly inhibit phytoplankton growth, indicating its potential ecotoxicological impact on marine ecosystems (Gordon, Richardson, & Pinckney, 2015).
2. Chemical Synthesis and Building Blocks
Research has explored the synthesis of pentafluorosulfanyldifluoroacetic acid, which, like Bromoacetic acid pentafluorophenyl ester, is a halogenated acetic acid derivative. Novel pathways for its synthesis and reactions with other compounds to form amides and esters have been developed, showcasing its utility as a building block in organic synthesis (Matsnev et al., 2014).
3. Palladium-Catalyzed Cross-Coupling
The cross-coupling reaction of alkenylboronic acids with alpha-bromoacetic esters, a category including Bromoacetic acid pentafluorophenyl ester, has been investigated. This process enables the synthesis of specific unsaturated esters, demonstrating the compound's role in facilitating complex chemical reactions (Duan, Zhang, Yang, & Deng, 2009).
4. Textile Industry Applications
A study on the use of bromoacetic acid for durable press finishing of cotton fabrics indicates potential applications in the textile industry. The ester bonds formed between bromoacetic acid derivatives and cellulose fibers improve the fabric's wrinkle recovery, tensile strength, and softness (Dehabadi, Buschmann, & Gutmann, 2012).
5. Domino Processes in Organic Synthesis
Domino processes using bromoacetic acid derivatives, like Bromoacetic acid pentafluorophenyl ester, have been employed to overcome challenges in chemical synthesis. This approach can efficiently prepare complex molecules, demonstrating the compound's versatility in organic chemistry (Scardovi, Casalini, Peri, & Righi, 2002).
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 2-bromoacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrF5O2/c9-1-2(15)16-8-6(13)4(11)3(10)5(12)7(8)14/h1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRYYMGKXOMQMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)OC1=C(C(=C(C(=C1F)F)F)F)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrF5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401264881 |
Source
|
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-bromoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401264881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentafluorophenyl bromoacetate | |
CAS RN |
749244-39-1 |
Source
|
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-bromoacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=749244-39-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-bromoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401264881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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